Cas no 1154975-34-4 ((oxan-2-yl)methylhydrazine)

• Product Name: (oxan-2-yl)methylhydrazine
• CAS No: 1154975-34-4
• MF: C₆H₁₄N₂O
• MW: 130.188161373138
• CID: 6525639
• PubChem ID: 43591854
• Update Time: 2025-05-19

(oxan-2-yl)methylhydrazine Chemical and Physical Properties

Names and Identifiers

• (oxan-2-yl)methylhydrazine
• Hydrazine, [(tetrahydro-2H-pyran-2-yl)methyl]-

• Inchi： 1S/C6H14N2O/c7-8-5-6-3-1-2-4-9-6/h6,8H,1-5,7H2
• InChI Key： IKOUNHFXBLUOMN-UHFFFAOYSA-N
• SMILES： N(CC1OCCCC1)N

Experimental Properties

• Density: 0.993±0.06 g/cm3(Predicted)
• Boiling Point: 258.2±13.0 °C(Predicted)
• pka: 7.56±0.70(Predicted)

Additional information on (oxan-2-yl)methylhydrazine

Introduction to (oxan-2-yl)methylhydrazine (CAS No. 1154975-34-4)

(oxan-2-yl)methylhydrazine, with the chemical identifier CAS No. 1154975-34-4, is a significant compound in the field of organic chemistry and pharmaceutical research. This hydrazine derivative features a unique structural framework that has garnered considerable attention due to its potential applications in medicinal chemistry and synthetic organic chemistry. The compound's molecular structure, characterized by an oxane ring linked to a methylhydrazine moiety, provides a versatile platform for further functionalization and exploration of its chemical properties.

The oxane ring, a six-membered heterocyclic ether, contributes to the stability and reactivity of the molecule, making it a valuable intermediate in the synthesis of more complex compounds. The presence of the methylhydrazine group introduces reactive sites that can participate in various chemical transformations, including condensation reactions, cyclization processes, and nucleophilic substitutions. These features make (oxan-2-yl)methylhydrazine a promising candidate for developing novel pharmaceuticals and agrochemicals.

In recent years, there has been growing interest in hydrazine derivatives due to their role as key intermediates in the synthesis of bioactive molecules. (oxan-2-yl)methylhydrazine has been studied for its potential applications in the development of antitumor agents, antimicrobial compounds, and other therapeutic agents. Its unique structural properties allow for the introduction of diverse functional groups, enabling chemists to tailor its reactivity for specific applications.

One of the most compelling aspects of (oxan-2-yl)methylhydrazine is its utility in constructing complex molecular architectures. The oxane ring provides a rigid scaffold that can be modified through various chemical reactions, while the methylhydrazine group offers reactive sites for further functionalization. This combination has led to its use in the synthesis of heterocyclic compounds, which are prevalent in many pharmacologically active substances.

The compound's reactivity has been explored in several recent studies. For instance, researchers have utilized (oxan-2-yl)methylhydrazine as a precursor in the synthesis of oxazolidinones, which are known for their biological activity. These studies have demonstrated that (CAS No. 1154975-34-4) can undergo efficient cyclization reactions to form these valuable heterocycles. Additionally, its role in the development of novel hydrazino compounds has been investigated, with promising results in terms of their pharmacological properties.

The synthetic versatility of (oxan-2-yl)methylhydrazine extends beyond pharmaceutical applications. It has been employed in materials science and polymer chemistry, where its ability to form stable linkages and contribute to complex molecular structures is highly beneficial. The compound's potential as a cross-linking agent and modifier in polymer matrices has been explored, leading to advancements in high-performance materials.

In conclusion, (oxan-2-yl)methylhydrazine (CAS No. 1154975-34-4) represents a significant compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and researchers working on developing new pharmaceuticals, agrochemicals, and advanced materials. As research continues to uncover new possibilities for this compound, its importance in modern chemistry is likely to grow even further.